Cas no 38790-14-6 (1,2,5-trimethoxy-3-methyl-benzene)

• Product Name: 1,2,5-trimethoxy-3-methyl-benzene
• CAS No: 38790-14-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 923941
• PubChem ID: 170114
• Update Time: 2025-04-19

1,2,5-trimethoxy-3-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,5-trimethoxy-3-methyl-benzene
• 1,2,5-trimethoxy-3-methylbenzene
• benzene, 1,2,5-trimethoxy-3-methyl-
• 2,3,5-Trimethoxytoluene
• 38790-14-6
• HLFDEAPOXFIBPC-UHFFFAOYSA-N
• CHEBI:167414
• DTXSID40192059
• InChI=1/C10H14O3/c1-7-5-8(11-2)6-9(12-3)10(7)13-4/h5-6H,1-4H
• SCHEMBL684136

• Inchi： 1S/C10H14O3/c1-7-5-8(11-2)6-9(12-3)10(7)13-4/h5-6H,1-4H3
• InChI Key： HLFDEAPOXFIBPC-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1C)OC)OC

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.025
• Boiling Point: 261.3°C at 760 mmHg
• Flash Point: 85.9°C
• Refractive Index: 1.487
• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles